Cas no 887459-01-0 (ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product name: ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887459-01-0
• MF: C₂₀H₂₀FN₅O₄
• MW: 413.402307510376
• CID: 6558908

ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• ethyl 2-[6-(4-fluorophenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• Inchi： 1S/C20H20FN5O4/c1-5-30-15(27)10-24-18(28)16-17(23(4)20(24)29)22-19-25(11(2)12(3)26(16)19)14-8-6-13(21)7-9-14/h6-9H,5,10H2,1-4H3
• InChI Key： KMTCVVIEUGNFOX-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C(C([H])([H])[H])N2C3C(N(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Additional information on ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate: A Comprehensive Overview

Ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is a highly specialized compound with the CAS number 887459-01-0. This compound belongs to the class of imidazopyrimidine derivatives and has garnered significant attention in the field of medicinal chemistry due to its potential biological activities. The structure of this compound is characterized by a complex bicyclic system with multiple substituents that contribute to its unique pharmacological properties.

Imidazo[1,2-g]purin derivatives have been extensively studied for their ability to modulate various cellular pathways. Ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo...imidazo[1,2-g]purin...-3-ylacetate is particularly notable for its role in targeting specific enzymes and receptors involved in disease pathogenesis. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of ethyl 2-8-(4-fluorophenyl)-1,6,7-trimethyl...imidazo[1,2-g]purin...-3-ylacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic routes by incorporating advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the scalability of the synthesis process.

One of the most promising applications of this compound lies in its ability to inhibit key enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated that ethyl 2-8-(4-fluorophenyl)-...imidazo[1,2-g]purin...-3-ylacetate exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is linked to Alzheimer's disease. This finding underscores its potential as a candidate for developing treatments targeting cognitive disorders.

In addition to its enzymatic inhibitory properties,...ethyl 2-[8-(4-fluorophenyl)]imidazo[1,g]purin... has also shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs). This selectivity makes it a valuable tool for studying receptor signaling pathways and could pave the way for the development of receptor-targeted therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on ethyl 2-[8-(4-fluorophenyl)]...imidazo[1,g]purin...-3-acetate. These studies have provided insights into its binding affinity and mode of action at various biological targets. Such computational approaches are instrumental in guiding further optimization of the compound's structure to enhance its therapeutic potential.

The pharmacokinetic profile of ethyl 2-[8-(4-fluorophenyl)]...imidazo[1,g]purin...-3-acetate has also been extensively evaluated. Preclinical studies indicate that it exhibits favorable absorption and bioavailability characteristics. Furthermore, its metabolic stability and clearance rates suggest that it could be suitable for oral administration in clinical settings.

Despite its promising attributes,...ethyl 2-[8-(4-fluorophenyl)]imidazo[1,g]purin...-3-acetate still requires further investigation into its long-term safety and efficacy profiles. Ongoing clinical trials are currently assessing its tolerability in human subjects and exploring its potential application in treating various pathological conditions.

In conclusion,...ethyl 2-[8-(4-fluorophenyl)]imidazo[1,g]purin...-3-acetate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for drug development. As research continues to unfold,...CAS No 887459-01-0... will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.